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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B1247875 Get Quote

Essential Safety and Handling Guide for
Paniculidine C
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Paniculidine C. Given that the toxicological properties of

Paniculidine C have not been thoroughly investigated and it is suspected of causing cancer, a

cautious approach is paramount. The following procedures are based on established best

practices for handling potent and cytotoxic compounds.

Chemical and Physical Properties
Limited quantitative data for Paniculidine C is available. The following table summarizes the

known properties.
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Property Value Source

CAS Number 97399-95-6 [1]

Molecular Formula C₁₃H₁₇NO [1]

Molecular Weight 203.28 g/mol [1]

Physical Form Oil/Liquid

Boiling Point Data not available

Density Data not available

Solubility Data not available

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure.

Equipment Specification

Gloves

Double-gloving with chemotherapy-rated nitrile

gloves is required. Change gloves every 30-60

minutes or immediately upon contamination.

Lab Coat

A dedicated, disposable, solid-front gown with

tight-fitting cuffs. Lab coats should not be taken

outside the designated handling area.

Eye Protection
Chemical safety goggles or a full-face shield

must be worn.

Respiratory Protection

When handling the neat oil or creating aerosols,

a NIOSH-approved respirator with a P100 filter

or a powered air-purifying respirator (PAPR) is

necessary.

Operational Plan: Step-by-Step Handling
Procedures
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All handling of Paniculidine C must occur within a designated area, such as a certified

chemical fume hood or a glove box.

1. Preparation and Weighing:

Before starting, ensure the chemical fume hood is functioning correctly.

Cover the work surface with a disposable, plastic-backed absorbent pad.

To handle the oily substance, use positive displacement pipettes or glass syringes to transfer

specific volumes.

If weighing is necessary, pre-tar a sealed container, add the Paniculidine C inside the fume

hood, and then re-seal before removing to the balance.

2. Dissolution:

Add solvent to the vial containing Paniculidine C slowly to avoid splashing.

Cap the vial and vortex or sonicate to ensure complete dissolution.

3. General Handling:

Always work within arm's reach of a safety shower and eyewash station.

Keep all containers of Paniculidine C, whether neat or in solution, tightly sealed when not in

use.

Transport Paniculidine C in a sealed, shatter-proof secondary container.[2]

Disposal Plan
All waste contaminated with Paniculidine C is considered cytotoxic waste and must be

disposed of accordingly.

1. Waste Segregation:
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Sharps: Needles, syringes, and glass pipettes must be placed in a designated, puncture-

proof cytotoxic sharps container.

Solid Waste: Gloves, gowns, absorbent pads, and any other contaminated solid materials

must be placed in a clearly labeled, leak-proof cytotoxic waste bag (typically purple or

yellow).

Liquid Waste: Unused solutions and solvent rinses should be collected in a dedicated,

sealed, and clearly labeled cytotoxic liquid waste container.

2. Final Disposal:

All cytotoxic waste must be incinerated by a licensed hazardous waste disposal company.

Do not dispose of any Paniculidine C waste down the drain or in regular trash.

Emergency Procedures
1. Spills:

Evacuate the immediate area and alert others.

If safe to do so, use a cytotoxic spill kit to contain and clean the spill.

For small liquid spills, gently cover with absorbent material from the spill kit.

For larger spills, follow your institution's emergency response protocol.

All materials used for spill cleanup must be disposed of as cytotoxic waste.

2. Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station.

Inhalation: Move to fresh air immediately.
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In all cases of exposure, seek immediate medical attention and report the incident to your

supervisor and institutional safety office.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a 10 mg/mL stock solution of Paniculidine C in

DMSO.

Materials:

Paniculidine C (oil)

Anhydrous Dimethyl Sulfoxide (DMSO)

Positive displacement pipette and tips

Sterile, amber glass vial with a PTFE-lined cap

Vortex mixer

Procedure:

Don all required PPE and perform all operations within a chemical fume hood with the sash

at the appropriate height.

Place a disposable, plastic-backed absorbent pad on the work surface.

Tare the empty, sterile amber glass vial on a calibrated balance.

Using a positive displacement pipette, carefully transfer the desired amount of Paniculidine
C oil into the tared vial.

Re-weigh the vial to determine the exact mass of Paniculidine C.

Calculate the required volume of DMSO to achieve a 10 mg/mL concentration.

Slowly add the calculated volume of DMSO to the vial.
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Securely cap the vial and vortex until the Paniculidine C is completely dissolved.

Label the vial clearly with the compound name, concentration, solvent, date of preparation,

and your initials.

Store the stock solution in a designated, secure location, protected from light.

Dispose of all contaminated materials (pipette tips, absorbent pads, gloves, etc.) in the

appropriate cytotoxic waste containers.
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Paniculidine C Handling Workflow
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1. Don Full PPE
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3. Use Absorbent Pad
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5. Prepare Solution

6. Use Secondary Containment

7. Segregate Cytotoxic Waste
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Spill Protocol Exposure Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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